5-Ethyl-1,2-oxazole-4-carbaldehyde

• IUPAC Name: 5-ethyl-1,2-oxazole-4-carbaldehyde
• InChI: InChI=1S/C6H7NO2/c1-2-6-5(4-8)3-7-9-6/h3-4H,2H2,1H3
• InChI Key: NWHPKHVPBVRNJX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=NO1)C=O
• Molecular Formula: C6H7NO2
• Molecular Weight: 125.13 g/mol
• CAS No.: 1368006-57-8

Description

5-Ethyl-1,2-oxazole-4-carbaldehyde is a useful research compound. Its molecular formula is C6H7NO2 and its molecular weight is 125.127. The purity is usually 95%.
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Scientific Research Applications

1. Synthesis of 2,5-Disubstituted Derivatives

Vyzhdak et al. (2005) explored the synthesis of 2,5-disubstituted derivatives of 4-tosyl-1,3-oxazole, which is closely related to 5-Ethyl-1,2-oxazole-4-carbaldehyde. Their research focused on the treatment of certain amides with aminals of the oxazole series, eventually leading to the formation of these derivatives with potential applications in various chemical reactions (Vyzhdak et al., 2005).

2. Structural Analysis of N-Unsubstituted 1,2,4-Triazole-3-carbaldehydes

Browne (1971) conducted a study on a series of N-unsubstituted 1,2,4-triazole-3-carbaldehydes, which share structural similarities with this compound. This research revealed their tendency to dimerize in solid state, providing insights into their chemical behavior in different states (Browne, 1971).

3. Reaction and Properties of Related Aldehydes

Suzdalev et al. (2011) investigated the reaction of 2-chloroindole-3-carbaldehyde with epihalogenohydrins, demonstrating a tandem oxirane-opening—1,3-oxazole-closure process. This study provides useful information on the chemical properties and reactions of compounds structurally similar to this compound (Suzdalev et al., 2011).

4. Synthesis and Characterization of Metal Complexes

Ghassemzadeh et al. (2008) synthesized and characterized new silver(I) and palladium(II) complexes containing 1,2,4-triazole moieties. Their research provides a foundation for understanding the potential of this compound in forming complexes with metals, which could have implications in material science and catalysis (Ghassemzadeh et al., 2008).

5. Antimicrobial Activity of Benzoxazole Derivatives

Balaswamy et al. (2012) conducted research on the synthesis of benzoxazole derivatives and their antimicrobial activity. Given the structural relation to this compound, this study suggests potential antimicrobial applications for its derivatives (Balaswamy et al., 2012).

Future Directions

Oxazole derivatives, such as 5-Ethyl-1,2-oxazole-4-carbaldehyde, have a wide spectrum of biological activities which drew the attention of researchers around the globe. They are used as intermediates for the synthesis of new chemical entities in medicinal chemistry. Therefore, the future directions in the study of this compound could involve exploring its potential biological activities and applications in medicinal chemistry.